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Compound of Interest

Compound Name: 3-Methoxybutanoic acid

CAS No.: 10024-70-1

Cat. No.: B157699

Get Quote

Executive Summary
3-Methoxybutanoic acid (3-MBA) (CAS: 14868-24-7) is a structural analog of the endogenous

ketone body 3-hydroxybutyrate (3-HB). While 3-HB is a primary metabolic fuel and signaling

molecule, 3-MBA is distinguished by the methylation of the beta-hydroxyl group. This structural

modification confers metabolic resistance to

-oxidation while retaining physicochemical properties that allow transport via Monocarboxylate
Transporters (MCTs).

In drug development and chemical biology, 3-MBA serves two critical roles:

Metabolic Probe: It acts as a non-oxidizable bio-isostere of 3-HB, allowing researchers to

decouple the signaling effects of ketone bodies (e.g., via GPR109A/HCAR2) from their

caloric contributions.

Chiral Synthon: The enantiomers of 3-MBA are high-value building blocks for the synthesis of

-amino acids and complex macrolides, often produced via lipase-catalyzed kinetic resolution.
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Chemical & Physical Properties
3-MBA is a viscous, colorless liquid. Its amphiphilic nature allows it to traverse lipid bilayers via

specific transporters.

Property Value Relevance

IUPAC Name 3-Methoxybutanoic acid -

CAS Number 14868-24-7 Identifier

Molecular Formula -

Molecular Weight 118.13 g/mol Small molecule; crosses BBB

pKa ~4.8

Exists as anion (3-

methoxybutyrate) at

physiological pH

LogP ~0.4 - 0.6
Moderate lipophilicity; MCT

substrate

Chirality 1 Chiral Center (C3)

(R)- and (S)- enantiomers

exhibit distinct biological

interactions

Biological Mechanism of Action[1][2]
Transport: The MCT Pathway
Like lactate and butyrate, 3-MBA is a substrate for Monocarboxylate Transporters (MCTs),

specifically MCT1 (ubiquitous) and MCT2 (high affinity, neuronal).

Mechanism: Proton-coupled transport. 3-MBA is co-transported with

ions down the concentration gradient.

Significance: This allows 3-MBA to penetrate the Blood-Brain Barrier (BBB) and enter

mitochondria, mimicking the distribution profile of endogenous ketone bodies.

Metabolic Blockade (The "Beta-Block" Effect)
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The defining biological feature of 3-MBA is its resistance to mitochondrial

-oxidation.

Endogenous Pathway: 3-Hydroxybutyrate is oxidized to acetoacetate by 3-hydroxybutyrate

dehydrogenase (BDH1), which requires a free hydroxyl group.

3-MBA Pathway: The methoxy (

) group at position 3 sterically and chemically prevents oxidation by BDH1. Consequently, 3-
MBA cannot be converted into Acetyl-CoA for ATP generation.

Visualization of Metabolic Blockade:
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Figure 1: Comparative metabolism. 3-MBA enters the cell but halts at the dehydrogenase step,

preventing ATP generation while maintaining cytosolic presence.

Receptor Signaling (GPR109A/HCAR2)
3-Hydroxybutyrate is an endogenous agonist for GPR109A (HCAR2), a Gi/Go-coupled receptor

that inhibits lipolysis in adipocytes and exerts anti-inflammatory effects in macrophages.

3-MBA Activity: 3-MBA is investigated as a structural probe for this receptor. By retaining the

carboxylic acid pharmacophore and the beta-position substituent, it can bind the receptor.
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Utility: Because 3-MBA is not metabolized, it allows researchers to treat cells and attribute

observed anti-inflammatory effects strictly to receptor signaling, ruling out effects caused by

increased ATP/energy status.

Experimental Protocols
Protocol A: Enzymatic Kinetic Resolution of 3-MBA
Purpose: To isolate optically pure (R)- or (S)-3-methoxybutanoic acid for chiral drug

synthesis.

Reagents:

Racemic Methyl 3-methoxybutanoate

Candida antarctica Lipase B (CAL-B) immobilized (e.g., Novozym 435)

Phosphate Buffer (0.1 M, pH 7.0)

Workflow:

Emulsification: Suspend racemic methyl 3-methoxybutanoate (50 mM) in Phosphate Buffer.

Enzyme Addition: Add CAL-B (10 mg/mL).

Incubation: Shake at 30°C, 200 rpm.

Monitoring: Monitor hydrolysis via GC-FID or HPLC (Chiralcel OD-H column).

Note: The lipase typically hydrolyzes the (S)-ester faster, yielding (S)-acid and leaving (R)-

ester.

Termination: Filter off the immobilized enzyme when conversion reaches 50%.

Separation: Adjust pH to 8.0 and extract the unreacted (R)-ester with ethyl acetate. Acidify

the aqueous phase to pH 2.0 and extract the (S)-acid.

Protocol B: Metabolic Stability Assay (Microsomal)
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Purpose: To validate 3-MBA as a stable tracer compared to 3-HB.

Reagents:

Liver Microsomes (Rat or Human), 0.5 mg/mL protein.

NAD+ cofactor (2 mM).

Test compounds: 3-Hydroxybutyrate (Control) and 3-Methoxybutanoic acid.

Workflow:

Pre-incubation: Mix microsomes and phosphate buffer (pH 7.4) at 37°C for 5 min.

Initiation: Add test compound (10 µM final) and NAD+.

Sampling: Aliquot 50 µL at t=0, 15, 30, 60 min.

Quenching: Add 150 µL ice-cold Acetonitrile (containing internal standard).

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Expectation: 3-HB levels will deplete (conversion to acetoacetate). 3-MBA levels should

remain >95% stable over 60 min.

Safety & Handling (GHS Classification)
While less toxic than specific metabolic poisons, 3-MBA is an organic acid and irritant.

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Damage H318 Causes serious eye damage.

STOT-SE H335
May cause respiratory

irritation.
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Handling: Use nitrile gloves and chemical safety goggles. Perform synthesis steps in a fume

hood. Neutralize spills with sodium bicarbonate before disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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